Cas no 606921-22-6 (1,11-Pentacenediamine, 4,8-dinitro-)

• Product Name: 1,11-Pentacenediamine, 4,8-dinitro-
• CAS No: 606921-22-6
• MF: C₂₂H₁₄N₄O₄
• MW: 398.37096452713
• CID: 1621775
• Update Time: 2024-09-12

1,11-Pentacenediamine, 4,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,11-Pentacenediamine, 4,8-dinitro-

• Inchi： 1S/C22H14N4O4/c23-19-1-3-21(25(27)28)17-9-13-6-14-10-18-16(20(24)2-4-22(18)26(29)30)8-12(14)5-11(13)7-15(17)19/h1-10H,23-24H2
• InChI Key： KPYCTHGOZRVMIA-UHFFFAOYSA-N
• SMILES： C1=C([N+]([O-])=O)C2=CC3=CC4=CC5=C([N+]([O-])=O)C=CC(N)=C5C=C4C=C3C=C2C(N)=C1

Computed Properties

• Exact Mass: 398.10162

Experimental Properties

• Density: 1.567±0.06 g/cm3(Predicted)
• Boiling Point: 816.1±60.0 °C(Predicted)
• PSA: 138.32
• pka: -0.37±0.30(Predicted)